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Compound of Interest

Compound Name: 5-Methyl-2-pyridinesulfonamide

Cat. No.: B143914 Get Quote

An In-Depth Technical Guide to 5-Methyl-2-pyridinesulfonamide: Properties, Synthesis, and

Applications

Introduction
5-Methyl-2-pyridinesulfonamide is a heterocyclic organic compound that has garnered

interest within the scientific community, particularly in the fields of medicinal chemistry and

synthetic organic chemistry. Its structure, which combines a pyridine ring, a sulfonamide

functional group, and a methyl substituent, makes it a versatile building block for the synthesis

of more complex molecules. The sulfonamide moiety is a well-established pharmacophore

found in a wide array of therapeutic agents, known for its ability to mimic a peptide bond and

participate in hydrogen bonding with biological targets.[1][2] This guide provides a

comprehensive overview of the chemical properties, synthesis, and key applications of 5-
Methyl-2-pyridinesulfonamide, tailored for researchers and professionals in drug

development.

Part 1: Core Physicochemical and Structural
Properties
The unique chemical behavior of 5-Methyl-2-pyridinesulfonamide is a direct result of its

molecular architecture. The electron-withdrawing nature of the sulfonamide group and the

aromaticity of the pyridine ring, modulated by the electron-donating methyl group, dictate its

reactivity and physical characteristics.
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Structural and Chemical Identity
The molecule consists of a pyridine ring substituted at the 2-position with a sulfonamide group

(-SO₂NH₂) and at the 5-position with a methyl group (-CH₃).[1]

Caption: Chemical structure of 5-Methyl-2-pyridinesulfonamide.

Physicochemical Data Summary
The compound's properties make it a solid at room temperature with moderate solubility in

polar organic solvents, attributable to the hydrogen bonding capacity of the sulfonamide group.

[1]

Property Value Source(s)

CAS Number 65938-77-4 [3][4]

Molecular Formula C₆H₈N₂O₂S [1][3][4]

Molecular Weight 172.20 g/mol [4][5]

Appearance White solid / powder [1]

Melting Point 127-132 °C [5]

Topological Polar Surface Area

(TPSA)
73.05 - 81.4 Å² [3][4]

LogP 0.037 - 0.1 [3][4]

Hydrogen Bond Donors 1 [4]

Hydrogen Bond Acceptors 3 - 4 [4][5]

Rotatable Bonds 1 [4]

SMILES Cc1ccc(nc1)S(=O)(=O)N [1][3]

InChIKey
HXURYNQXMBRJLU-

UHFFFAOYSA-N
[3]

Part 2: Synthesis and Reactivity
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While specific, detailed synthetic procedures for 5-Methyl-2-pyridinesulfonamide are not

extensively published in peer-reviewed literature, a plausible and efficient synthesis can be

designed based on established organosulfur chemistry.

Proposed Synthetic Pathway
A common route to arylsulfonamides involves the conversion of a corresponding thiol or

sulfonyl chloride. A logical pathway for 5-Methyl-2-pyridinesulfonamide would start from 2-

amino-5-methylpyridine.

2-Amino-5-methylpyridine
Diazotization
(NaNO₂, HCl)

Step 1 Sandmeyer Reaction
(SO₂, CuCl)

Step 2
5-Methylpyridine-2-sulfonyl chlorideIntermediate

Amination
(NH₄OH)

Step 3
5-Methyl-2-pyridinesulfonamideFinal Product

Synthesis of Clazosentan

5-Methyl-2-
pyridinesulfonamide

Coupling Reaction
(e.g., SNAr)

Pyrimidine Core
(e.g., a chloropyrimidine derivative)

Clazosentan
(Endothelin Receptor Antagonist)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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